Cas no 2172593-70-1 (2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172593-70-1
• MF: C₁₀H₁₁F₃N₄
• MW: 244.216351747513
• CID: 6144660
• PubChem ID: 165762928
• Update Time: 2025-07-15

2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1599272
• 2172593-70-1
• 2-[1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C10H11F3N4/c11-10(12,13)9-8(5-6-14)15-16-17(9)7-3-1-2-4-7/h7H,1-5H2
• InChI Key： JTXADSNIEMMUQX-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C1CCCC1)(F)F

Computed Properties

• Exact Mass: 244.09358085g/mol
• Monoisotopic Mass: 244.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172593-70-1)

2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172593-70-1, represents a fascinating intersection of heterocyclic chemistry and modern drug discovery strategies. The presence of a cyclopentyl group, combined with a trifluoromethyl substituent on a 1H-1,2,3-triazol core, endows the molecule with distinct electronic and steric properties that make it particularly valuable for designing novel therapeutic agents.

The trifluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the cyclopentyl moiety contributes to the molecule's overall rigidity and spatial orientation, which can be critical for optimizing interactions with enzymes or receptors. The 1H-1,2,3-triazol ring itself is a versatile scaffold that has been extensively explored in the development of antiviral, antibacterial, and anticancer agents due to its ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile. Researchers have leveraged machine learning algorithms to predict the biological activity of this compound against various disease targets. Preliminary virtual screening studies suggest that it may exhibit inhibitory effects on certain kinases and proteases implicated in cancer progression. These findings align with broader trends in drug discovery where structural motifs derived from natural products are being reimagined through synthetic modifications to improve efficacy and reduce side effects.

The synthesis of 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cycloaddition reactions between azides and alkynes to form the triazole ring, followed by functional group interconversions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this molecule with high regioselectivity and yield.

In the context of medicinal biology, the biological activity of this compound has been preliminarily evaluated using cell-based assays. Initial results indicate that it may possess modest inhibitory activity against certain cancer cell lines, although further studies are required to fully elucidate its mechanism of action. The trifluoromethyl group is thought to play a crucial role in stabilizing transition states during enzyme inhibition, while the cyclopentyl ring may engage in hydrophobic interactions within the active site. These interactions could be further optimized through structure-based drug design approaches.

The potential therapeutic applications of 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile are still under investigation, but early data suggest its relevance in oncology research. Given the growing demand for innovative chemotypes that can overcome resistance mechanisms associated with existing therapies, this compound represents an exciting lead for future development. Collaborative efforts between synthetic chemists and biologists are essential to translate these initial findings into tangible clinical benefits for patients.

From a chemical biology perspective, understanding how this molecule interacts with biological targets at the molecular level is crucial for its successful translation into a drug candidate. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its binding modes within protein active sites. These structural insights not only validate computational predictions but also guide subsequent chemical modifications aimed at improving potency and selectivity.

The synthesis and characterization of 2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile also underscore the importance of green chemistry principles in modern drug discovery. Efforts have been made to minimize waste generation and optimize reaction conditions using sustainable solvents and catalytic systems. Such practices align with global initiatives to promote environmentally responsible pharmaceutical development while maintaining high standards of quality and efficacy.

In conclusion,2-1-cyclopentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-y lacetonitrile (CAS No. 2172593–70–1) exemplifies how interdisciplinary approaches can yield novel compounds with therapeutic potential. Its unique structural features—combining a cyclopentyl, a trifluoromethyl, and a triazole moiety—position it as an attractive scaffold for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic strategies,this compound holds promise as a valuable tool in the quest for next-generation therapeutics.